Cas no 1403821-52-2 (7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine)

• Product Name: 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine
• CAS No: 1403821-52-2
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• CID: 4827363
• Update Time: 2025-07-25

7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-5-METHYL-2-(PYRIDIN-3-YL)-1H-PYRROLO[2,3-C]PYRIDINE
• 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine

• Inchi： 1S/C13H10ClN3/c1-8-5-10-6-11(9-3-2-4-15-7-9)17-12(10)13(14)16-8/h2-7,17H,1H3
• InChI Key： WVFGTPZDPIPUNM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C)N=1)C=C(C1C=NC=CC=1)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine

7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine (CAS No. 1403821-52-2): A Comprehensive Overview

The compound 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine, identified by its CAS number 1403821-52-2, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The molecule combines a pyrrolopyridine core with chloro and methyl substituents, alongside a pyridinyl group, which collectively contribute to its diverse chemical properties and biological activities.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the quest for targeted therapies. The pyrrolopyridine scaffold is well-documented for its role in various bioactive molecules, including kinase inhibitors and antiviral agents. The presence of a chloro group at the 7-position and a methyl group at the 5-position in 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine enhances its interactability with biological targets, making it a promising candidate for further investigation.

The pyridin-3-YL moiety appended to the pyrrolopyridine ring introduces additional functional diversity, enabling various chemical modifications that can fine-tune its pharmacological properties. This structural feature has been exploited in the design of molecules with enhanced binding affinity and selectivity. For instance, studies have shown that such modifications can improve the solubility and metabolic stability of drug candidates, crucial factors for their clinical efficacy.

Recent research has highlighted the importance of 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often pivotal in cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The compound's ability to disrupt these interactions by binding to specific residues within the target proteins makes it a valuable tool for elucidating molecular mechanisms and developing novel therapeutic strategies.

In addition to its inhibitory potential, 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine has been investigated for its antimicrobial properties. Preliminary studies have demonstrated its efficacy against certain bacterial strains, suggesting that it may serve as a lead compound for the development of new antibiotics. The unique combination of substituents in this molecule likely contributes to its broad-spectrum activity by interfering with essential bacterial processes such as DNA replication and cell wall synthesis.

The synthesis of 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the pyrrolopyridine core, followed by functional group transformations to introduce the chloro and methyl groups. The attachment of the pyridin-3-YL moiety typically requires palladium-catalyzed cross-coupling reactions, which are highly efficient and widely used in pharmaceutical synthesis. These synthetic strategies highlight the compound's accessibility despite its complex structure.

The pharmacokinetic profile of 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine is another critical aspect that has been thoroughly examined. In vitro studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for predicting how the compound will behave within an organism and for optimizing its formulation for clinical use. For example, modifications to enhance oral bioavailability or prolong systemic exposure can significantly impact therapeutic outcomes.

Efforts are ongoing to explore derivatives of 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine that may exhibit improved pharmacological properties or reduced side effects. Structural modifications can be tailored to enhance binding affinity, selectivity, or metabolic stability while minimizing toxicity. Such derivatives hold promise for addressing unmet medical needs and improving patient outcomes across various therapeutic areas.

The integration of computational methods into drug discovery has accelerated the development process for compounds like 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets at an atomic level. This approach not only saves time but also provides valuable insights into potential binding modes and optimization strategies. Computational studies have already guided synthetic efforts and helped identify promising derivatives with enhanced activity profiles.

The versatility of 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine extends beyond its applications in drug development. It serves as a valuable scaffold for studying fundamental chemical principles and exploring new synthetic methodologies. Its unique structure provides a rich ground for mechanistic investigations into reaction pathways and functional group effects. Such studies contribute to our broader understanding of organic chemistry and inspire innovative approaches to molecular design.

In conclusion, 7-Chloro-5-methyl-2-(pyridin-3-YL)-1H-pyrrolo[2,3-C]pyridine, with its CAS number 1403821-52-2, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.